Cas no 52199-25-4 (Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester)

• Product Name: Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester
• CAS No: 52199-25-4
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD20039862
• CID: 4018944
• PubChem ID: 85828232
• Update Time: 2025-06-11

Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester
• (4-Pyridin-2-yl-phenyl)-acetic acid ethyl ester
• DTXSID901293300
• Ethyl 4-(2-pyridinyl)benzeneacetate
• ethyl (4-pyridin-2-ylphenyl)acetate
• KVCUKLPSRGQDTN-UHFFFAOYSA-N
• 52199-25-4
• ETHYL 2-[4-(PYRIDIN-2-YL)PHENYL]ACETATE
• ETHYL 2-(4-(PYRIDIN-2-YL)PHENYL)ACETATE
• D87278
• MFCD20039862

• MDL： MFCD20039862
• Inchi： 1S/C15H15NO2/c1-2-18-15(17)11-12-6-8-13(9-7-12)14-5-3-4-10-16-14/h3-10H,2,11H2,1H3
• InChI Key： KVCUKLPSRGQDTN-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)=CC=C(C2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester

Comprehensive Overview of Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester (CAS No. 52199-25-4)

Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester (CAS No. 52199-25-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, characterized by its unique pyridine and benzeneacetic acid structure, is widely studied for its potential applications in drug synthesis and material science. With the growing demand for novel chemical entities in AI-driven drug discovery and green chemistry, this compound stands out due to its versatile reactivity and functional groups.

The compound's molecular formula, C₁₅H₁₅NO₂, highlights its aromatic and ester functionalities, making it a valuable intermediate in organic synthesis. Researchers are particularly interested in its role as a precursor for biologically active molecules, especially in the development of central nervous system (CNS) therapeutics. Its pyridine moiety is a key feature, often associated with enhanced binding affinity in drug-receptor interactions, a topic frequently searched in medicinal chemistry forums and academic databases.

In recent years, the compound has been linked to advancements in sustainable synthesis methods, aligning with the global push for eco-friendly chemical processes. Questions like "How to optimize the yield of Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester?" or "What are the industrial applications of pyridine derivatives?" are commonly explored in research publications and patent filings. Its stability under mild conditions also makes it a candidate for catalysis studies, another trending topic in chemical engineering.

From a spectroscopic analysis perspective, the compound exhibits distinct IR and NMR peaks, which are critical for quality control in pharmaceutical manufacturing. Laboratories often prioritize high-purity synthesis of CAS No. 52199-25-4 to ensure reproducibility in downstream applications. This aligns with the increasing focus on QC/QA protocols in the chemical industry, a subject heavily searched by quality assurance professionals.

Furthermore, the compound's potential in flavor and fragrance industries is under investigation, as its ester group could contribute to unique olfactory properties. Searches such as "ethyl ester applications in perfumery" reflect this niche interest. Its compatibility with biodegradable polymers also opens doors for sustainable packaging innovations, a hot topic in environmental science.

In summary, Benzeneacetic acid, 4-(2-pyridinyl)-, ethyl ester (CAS No. 52199-25-4) is a multifaceted compound with broad relevance in cutting-edge research and industrial applications. Its structural features and reactivity profile continue to inspire studies across interdisciplinary fields, from drug development to green technology, making it a compound of enduring scientific and commercial value.